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Compound of Interest

Compound Name: 1,3-Dibromoisoquinoline

Cat. No.: B189538

Essential Safety and Handling Guide for 1,3-
Dibromoisoquinoline

Disclaimer: A specific Safety Data Sheet (SDS) for 1,3-Dibromoisoquinoline was not located.
The following guidance is based on the safety profiles of structurally similar halogenated
aromatic compounds, such as 3-Bromoquinoline and 1-Bromoisoquinoline, and established
best practices for chemical handling. This information is for educational and illustrative
purposes. Always consult the specific SDS for any chemical you are working with and adhere
to your institution's safety protocols.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,3-Dibromoisoquinoline. It outlines operational
procedures and disposal plans to ensure laboratory safety and build trust in chemical handling
practices.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data for similar brominated quinolines, 1,3-Dibromoisoquinoline is anticipated to
present the following hazards:

» Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]
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 Skin Irritation/Corrosion: May cause skin irritation.[1][2]

o Eye Irritation: May cause serious eye irritation or damage.[1][2][3]

o Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

A comprehensive PPE plan is essential to mitigate these risks.

Protection Type

Recommended PPE

Rationale

Eye and Face

Chemical safety goggles and a

face shield.

Protects against splashes and
dust that can cause serious
eye damage.[4][5][6]

Skin

Chemical-resistant gloves
(e.g., Nitrile rubber), a
chemically resistant lab coat or

apron, and closed-toe shoes.

Prevents skin contact, which
can lead to irritation or

absorption of the chemical.[4]

[7]

Respiratory

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors and dusts

should be used.

Minimizes inhalation of dust or
vapors, which can cause

respiratory tract irritation.[2][4]

Physical and Chemical Properties

The following table summarizes key quantitative data for 1,3-Dibromoisoquinoline and a

similar compound.
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Property 1,3-Dibromoisoquinoline 1-Bromoisoquinoline
Molecular Formula CoHsBrz2N[8] CoHeBrN[3]

Molecular Weight 286.95 g/mol [8][9] Not specified
Appearance White solid (typical)[9] Not specified

Melting Point 145-150°CJ[9] 43 - 47 °C[3]

Boiling Point Not specified Not available[3]

CAS Number 53987-60-3[8][9][10] Not specified

Handling and Storage Protocols

Safe Handling Workflow
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Caption: Workflow for safely handling 1,3-Dibromoisoquinoline.
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Step-by-Step Handling Procedure:
e Preparation:

o Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

[4]

o Place all necessary equipment, including personal protective equipment (PPE), reagents,
and glassware, within the fume hood.[4]

e Handling:

Wear all recommended PPE as detailed in the table above.

[¢]

[e]

Carefully weigh the required amount of 1,3-Dibromoisoquinoline. Avoid generating dust.

o

Transfer the chemical to the reaction vessel using appropriate tools (e.g., spatula, powder
funnel) to minimize spills.

o

Conduct all experimental procedures within the chemical fume hood with the sash at the
lowest practical height.[4]

e Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][11]
o Store away from incompatible materials such as strong oxidizing agents.[11]
o Store in a locked-up area accessible only to authorized personnel.[11]

Disposal Plan

Proper disposal of 1,3-Dibromoisoquinoline and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dibromoisoquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
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1-3-dibromoisoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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